Cas no 476673-86-6 ((2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product Name: (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 476673-86-6
• MF: C₁₈H₉Br₂N₃O₃S
• MW: 507.155360937119
• CID: 6598251
• PubChem ID: 86261385
• Update Time: 2025-10-31

(2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• AKOS024599097
• (Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• (Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-(4-(4-nitrophenyl)thiazol-2-yl)acrylonitrile
• (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• 476673-86-6
• F0760-0860

• Inchi： 1S/C18H9Br2N3O3S/c19-14-6-10(7-15(20)17(14)24)5-12(8-21)18-22-16(9-27-18)11-1-3-13(4-2-11)23(25)26/h1-7,9,24H/b12-5-
• InChI Key： LNOMEYYICDATDC-XGICHPGQSA-N
• SMILES： BrC1C(=C(C=C(C=1)/C=C(/C#N)\C1=NC(=CS1)C1C=CC(=CC=1)[N+](=O)[O-])Br)O

Computed Properties

• Exact Mass: 506.87109g/mol
• Monoisotopic Mass: 504.87314g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 615
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 131Ų

Additional information on (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Comprehensive Analysis of (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 476673-86-6)

The compound (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile, with the CAS No. 476673-86-6, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. Its unique structural features, including the presence of a thiazole ring, a nitrophenyl group, and a dibromohydroxyphenyl moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to interact with biological targets.

In recent years, the demand for novel heterocyclic compounds like (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile has surged, driven by advancements in high-throughput screening and computational chemistry. This compound's electron-withdrawing and electron-donating groups contribute to its intriguing electronic properties, which are being explored for applications in organic electronics and photovoltaic materials. Its CAS No. 476673-86-6 is frequently searched in academic databases, reflecting its growing relevance in scientific research.

One of the most discussed topics in the context of (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile is its potential role in antibacterial and antifungal therapies. The thiazole ring, a common motif in bioactive molecules, is known for its antimicrobial properties. Coupled with the nitrophenyl and dibromohydroxyphenyl groups, this compound exhibits a unique mechanism of action that could address the rising challenge of antibiotic resistance. Researchers are also investigating its structure-activity relationship (SAR) to optimize its efficacy.

Another area of interest is the compound's potential in cancer research. The presence of the nitrophenyl group suggests possible interactions with cellular targets involved in apoptosis and cell cycle regulation. Preliminary studies indicate that (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile may inhibit specific enzymes or pathways critical for tumor growth. This aligns with the broader trend of exploring small-molecule inhibitors for targeted therapy.

From a synthetic chemistry perspective, the preparation of (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile involves multi-step reactions, including condensation, cyclization, and functional group transformations. The CAS No. 476673-86-6 is often referenced in patents and scholarly articles detailing these synthetic routes. Optimizing the yield and purity of this compound remains a focus for chemists, particularly in the context of green chemistry and sustainable synthesis.

In the realm of materials science, the compound's conjugated system and polarizable groups make it a candidate for nonlinear optical (NLO) materials. These materials are essential for applications in telecommunications, data storage, and laser technology. The nitrophenyl group, in particular, is known to enhance NLO properties, making (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile a subject of ongoing investigation.

Environmental considerations are also paramount when discussing (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile. Researchers are evaluating its biodegradability and ecotoxicity to ensure its safe use in industrial and pharmaceutical applications. This aligns with the global push toward environmentally friendly chemicals and green innovation.

In conclusion, (2Z)-3-(3,5-dibromo-4-hydroxyphenyl)-2-4-(4-nitrophenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 476673-86-6) represents a versatile and promising compound with applications spanning medicinal chemistry, materials science, and beyond. Its unique structural features and functional groups continue to inspire research across multiple disciplines, addressing some of the most pressing challenges in science and technology today.